1-(2-Chloro-benzyl)-3-isothiocyanato-1H-pyrazole

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-3-isothiocyanatopyrazole
• InChI: InChI=1S/C11H8ClN3S/c12-10-4-2-1-3-9(10)7-15-6-5-11(14-15)13-8-16/h1-6H,7H2
• InChI Key: FQSXESPDTDXRMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=CC(=N2)N=C=S)Cl
• Molecular Formula: C11H8ClN3S
• DSSTOX Substance ID: DTXSID401205695
• Molecular Weight: 249.72 g/mol
• CAS RN: 1004194-44-8

Description

“1-(2-Chloro-benzyl)-3-isothiocyanato-1H-pyrazole” is an organic compound that contains a pyrazole ring, a benzyl group, a chlorine atom, and an isothiocyanate group. The presence of these functional groups suggests that this compound could have interesting chemical properties and reactivity.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, it might involve nucleophilic substitution reactions, where a nucleophile (electron-rich species) attacks an electrophilic carbon of the alkyl group to give the substituted product.

Molecular Structure Analysis

The molecular structure of this compound would be influenced by the presence of the pyrazole ring, the benzyl group, the chlorine atom, and the isothiocyanate group. These groups could influence the compound’s polarity, reactivity, and physical properties.

Chemical Reactions Analysis

The compound could undergo various chemical reactions due to the presence of the isothiocyanate group, the benzyl group, and the chlorine atom. For instance, the chlorine atom could be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the chlorine atom could increase its density and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its application. For instance, if it’s used as a reactant in a chemical reaction, its mechanism of action would involve its reactivity with other chemicals.

Safety and Hazards

As with any chemical compound, handling “1-(2-Chloro-benzyl)-3-isothiocyanato-1H-pyrazole” would require proper safety measures. It’s important to refer to the compound’s Safety Data Sheet (SDS) for specific information on its hazards, safe handling, and storage.

Future Directions

The future directions for this compound would depend on its potential applications. It could be used in the synthesis of other compounds, in pharmaceutical research, or in the development of new materials.